Cas no 4956-56-3 (4-Aminocatechol Hydrochloride)

• Product Name: 4-Aminocatechol Hydrochloride
• CAS No: 4956-56-3
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 334638
• PubChem ID: 12772506
• Update Time: 2025-05-24

4-Aminocatechol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-amino-, hydrochloride (1:1)
• 4-Amino-1,2-Benzenediol HCl Salt
• 4-aminobenzene-1,2-diol
• 4-aminobenzene-1,2-diol,hydrochloride
• 4956-56-3
• CS-0312141
• 4-Aminobenzene-1,2-diol--hydrogen chloride (1/1)
• 3,4-Dihydroxyaniline hydrochloride
• 4-aminobenzene-1,2-diol;hydrochloride
• DTXSID90509491
• 4-Aminocatechol Hydrochloride
• 4-AMINOBENZENE-1,2-DIOL HYDROCHLORIDE
• NSC33028
• MFCD18378250
• NSC-33028
• EN300-1699476
• SCHEMBL11546195
• 4-AMINOBENZENE-1,2-DIOLHYDROCHLORIDE

• Inchi： 1S/C6H7NO2.ClH/c7-4-1-2-5(8)6(9)3-4;/h1-3,8-9H,7H2;1H
• InChI Key： YQFMRTSLAZDOTJ-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C=CC(=C1)N)O

Computed Properties

• Exact Mass: 161.024
• Monoisotopic Mass: 161.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Density: 1.412
• Boiling Point: 351.9°Cat760mmHg
• Flash Point: 166.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-Aminocatechol Hydrochloride

4-Aminocatechol Hydrochloride: A Comprehensive Overview

4-Aminocatechol Hydrochloride, also known by its CAS number CAS No. 4956-56-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C8H11NO3·HCl, is a hydrochloride salt of 4-aminocatechol, which is a derivative of catechol with an amino group attached at the para position. The compound is widely used in research and development due to its unique chemical properties and potential applications in fields such as pharmacology, materials science, and analytical chemistry.

The structure of 4-Aminocatechol Hydrochloride consists of a catechol backbone with two hydroxyl groups on adjacent carbons and an amino group on the fourth carbon. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The hydrochloride salt form ensures better solubility in aqueous solutions, which is advantageous for experimental setups requiring precise concentration control.

Recent studies have highlighted the potential of 4-Aminocatechol Hydrochloride in the development of novel materials for energy storage applications. Researchers have explored its role as a precursor in synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials exhibit enhanced electrical conductivity and stability, making them promising candidates for next-generation batteries and supercapacitors. For instance, a 2023 study published in Nature Materials demonstrated that incorporating 4-Aminocatechol Hydrochloride into MOF structures significantly improved their charge-discharge efficiency.

In the field of pharmacology, 4-Aminocatechol Hydrochloride has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with metal ions has led to its use in designing targeted drug delivery systems. A 2022 study in Biomaterials Science reported that nanoparticles synthesized using 4-Aminocatechol Hydrochloride exhibited excellent biocompatibility and drug encapsulation efficiency, paving the way for its application in cancer therapy.

The synthesis of 4-Aminocatechol Hydrochloride typically involves a multi-step process starting from catechol or its derivatives. The amino group is introduced through nucleophilic substitution or coupling reactions, followed by acidification to form the hydrochloride salt. Optimization of reaction conditions, such as temperature and pH, is crucial to ensure high yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound.

In terms of safety and handling, 4-Aminocatechol Hydrochloride should be stored in a cool, dry place away from direct sunlight to prevent degradation. It is important to handle the compound with care due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves and goggles, should be used during handling to ensure user safety.

The demand for 4-Aminocatechol Hydrochloride has been steadily increasing due to its diverse applications across various industries. Its role as a building block in organic synthesis has made it an essential component in academic research laboratories and industrial production facilities alike. As ongoing research continues to uncover new applications for this compound, it is likely that its significance will grow further in the coming years.